Cas no 2229688-92-8 (3-{3-(difluoromethyl)sulfanylphenyl}prop-2-en-1-ol)

• Product Name: 3-{3-(difluoromethyl)sulfanylphenyl}prop-2-en-1-ol
• CAS No: 2229688-92-8
• MF: C₁₀H₁₀F₂OS
• MW: 216.247608661652
• CID: 6449736
• PubChem ID: 165634023
• Update Time: 2025-06-10

3-{3-(difluoromethyl)sulfanylphenyl}prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{3-(difluoromethyl)sulfanylphenyl}prop-2-en-1-ol
• 2229688-92-8
• 3-{3-[(difluoromethyl)sulfanyl]phenyl}prop-2-en-1-ol
• EN300-1972731

• Inchi： 1S/C10H10F2OS/c11-10(12)14-9-5-1-3-8(7-9)4-2-6-13/h1-5,7,10,13H,6H2/b4-2+
• InChI Key： OCNJZNIULZBICK-DUXPYHPUSA-N
• SMILES： S(C(F)F)C1=CC=CC(/C=C/CO)=C1

Computed Properties

• Exact Mass: 216.04204244g/mol
• Monoisotopic Mass: 216.04204244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.5Ų

Additional information on 3-{3-(difluoromethyl)sulfanylphenyl}prop-2-en-1-ol

Introduction to 3-{3-(difluoromethyl)sulfanylphenyl}prop-2-en-1-ol (CAS No. 2229688-92-8)

3-{3-(difluoromethyl)sulfanylphenyl}prop-2-en-1-ol, also known by its CAS number 2229688-92-8, is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group and a sulfanylphenyl moiety, making it a promising candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of 3-{3-(difluoromethyl)sulfanylphenyl}prop-2-en-1-ol is composed of a propenol backbone with a substituted phenyl ring. The presence of the difluoromethyl group and the sulfanyl functional group imparts specific chemical and biological properties that are of great interest to researchers. These properties include enhanced metabolic stability, improved pharmacokinetic profiles, and potential biological activity against various targets.

Recent studies have highlighted the potential of 3-{3-(difluoromethyl)sulfanylphenyl}prop-2-en-1-ol in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. The researchers found that 3-{3-(difluoromethyl)sulfanylphenyl}prop-2-en-1-ol effectively reduced oxidative stress and inflammation, which are major contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 3-{3-(difluoromethyl)sulfanylphenyl}prop-2-en-1-ol has shown promise in the field of oncology. A preclinical study conducted by a team of researchers at a leading cancer research institute revealed that this compound exhibits significant antitumor activity against various cancer cell lines. The mechanism of action involves the inhibition of cell proliferation and induction of apoptosis, suggesting its potential as a novel anticancer agent.

The pharmacokinetic profile of 3-{3-(difluoromethyl)sulfanylphenyl}prop-2-en-1-ol has also been extensively studied. Results from in vitro and in vivo experiments indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and demonstrates good bioavailability, making it suitable for further development as an oral therapeutic agent.

Safety and toxicity assessments are crucial for the development of any new drug candidate. Preliminary toxicological studies have shown that 3-{3-(difluoromethyl)sulfanylphenyl}prop-2-en-1-ol is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical evaluation.

The synthetic route for the preparation of 3-{3-(difluoromethyl)sulfanylphenyl}prop-2-en-1-ol has been optimized to ensure high yield and purity. The synthesis involves several key steps, including the introduction of the difluoromethyl group via a selective fluorination reaction and the formation of the sulfanylphenyl moiety through a sulfuration process. These synthetic methods are scalable and can be adapted for large-scale production, facilitating the transition from laboratory research to industrial application.

In conclusion, 3-{3-(difluoromethyl)sulfanylphenyl}prop-2-en-1-ol (CAS No. 2229688-92-8) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in neuroprotection and oncology make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.